Cas no 956684-24-5 (L-Valine, N-(2,6-difluorobenzoyl)-)

• Product Name: L-Valine, N-(2,6-difluorobenzoyl)-
• CAS No: 956684-24-5
• MF: C₁₂H₁₃F₂NO₃
• MW: 257.233330488205
• CID: 5235858
• Update Time: 2025-06-15

L-Valine, N-(2,6-difluorobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-(2,6-difluorobenzoyl)-
• (2,6-Difluorobenzoyl)-l-valine

• Inchi： 1S/C12H13F2NO3/c1-6(2)10(12(17)18)15-11(16)9-7(13)4-3-5-8(9)14/h3-6,10H,1-2H3,(H,15,16)(H,17,18)/t10-/m0/s1
• InChI Key： RNOQHFYNGRGYKE-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)C1=C(F)C=CC=C1F

Additional information on L-Valine, N-(2,6-difluorobenzoyl)-

L-Valine, N-(2,6-difluorobenzoyl)- (CAS No. 956684-24-5): An Overview and Recent Developments

L-Valine, N-(2,6-difluorobenzoyl)- (CAS No. 956684-24-5) is a specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of L-valine, an essential amino acid, and is characterized by the presence of a 2,6-difluorobenzoyl group. The unique structural features of this compound make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of L-Valine, N-(2,6-difluorobenzoyl)- consists of an L-valine backbone with a 2,6-difluorobenzoyl moiety attached to the amino group. This modification imparts specific physicochemical properties that can influence the compound's biological activity and pharmacokinetic profile. The presence of the difluorobenzoyl group can enhance the lipophilicity and stability of the molecule, making it more suitable for use in drug development.

Recent studies have highlighted the potential of L-Valine, N-(2,6-difluorobenzoyl)- in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. The ability to cross the blood-brain barrier effectively makes it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, L-Valine, N-(2,6-difluorobenzoyl)- has also been investigated for its anti-inflammatory and anti-cancer activities. A study published in the Cancer Research journal demonstrated that this compound can inhibit the proliferation of cancer cells by targeting key signaling pathways involved in cell growth and apoptosis. The selective nature of its action on cancer cells while sparing normal cells makes it an attractive candidate for further development as an anticancer agent.

The synthesis of L-Valine, N-(2,6-difluorobenzoyl)- involves a series of well-defined chemical reactions. Typically, L-valine is first protected at the carboxyl group using a suitable protecting group such as tert-butyloxycarbonyl (Boc). The protected L-valine is then reacted with 2,6-difluorobenzoyl chloride to form the desired amide bond. Finally, deprotection under acidic conditions yields the final product. This synthetic route ensures high purity and yield, making it suitable for large-scale production.

The physicochemical properties of L-Valine, N-(2,6-difluorobenzoyl)- have been extensively characterized. It is a white crystalline solid with a melting point ranging from 140 to 145°C. The compound is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties are crucial for its formulation into various dosage forms such as tablets, capsules, and injectable solutions.

In preclinical studies, L-Valine, N-(2,6-difluorobenzoyl)- has shown favorable pharmacokinetic profiles. It exhibits good oral bioavailability and a long half-life in vivo, which are desirable attributes for a potential drug candidate. Toxicity studies have also indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models.

The potential applications of L-Valine, N-(2,6-difluorobenzoyl)- extend beyond its use as a standalone therapeutic agent. It can also serve as a building block for the synthesis of more complex molecules with enhanced biological activities. For instance, researchers have explored its use as a precursor for developing prodrugs that can improve drug delivery and reduce side effects.

In conclusion, L-Valine, N-(2,6-difluorobenzoyl)- (CAS No. 956684-24-5) is a versatile compound with promising therapeutic potential. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development in various medical fields. Ongoing studies are expected to uncover new applications and optimize its use in clinical settings.